Interaction of hydrocarbons with partial oxidation catalysts
Russian Chemical Reviews Pub Date: DOI: 10.1070/RC1998v067n12ABEH000428
Abstract
The interaction of hydrocarbons having different structures with catalysts for their partial oxidation is considered. The activation of the hydrocarbon molecules on the surface can lead to the formation of adsorption complexes or radicals. This process depends on the structure of the hydrocarbons and the energy of the bonds in them, the temperature and nature of the surface of the solid (structure, the valence state of the elements entering into its composition, and the form of oxygen and its mobility). The possible mechanism of the activation of hydrocarbons on different catalytic systems is discussed. The bibliography includes 149 references
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